Cas no 10525-59-4 (1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate)
10525-59-4 structure
Product Name:1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate
CAS No:10525-59-4
MF:C8H12O4
MW:172.178483009338
CID:1151496
PubChem ID:60131795
Update Time:2025-04-20
1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate
- 1,3-Dioxolan-4-ylmethyl methacrylate
- 2-propenoic acid, 2-methyl-, 1,3-dioxolan-4-ylmethyl ester
- LogP
- DTXSID201193943
- SCHEMBL9610626
- GJGBXCGXKNONJU-UHFFFAOYSA-N
- 10525-59-4
- (1,3-Dioxolan-4-yl)methyl methacrylate
-
- Inchi: 1S/C8H12O4/c1-6(2)8(9)11-4-7-3-10-5-12-7/h7H,1,3-5H2,2H3
- InChI Key: GJGBXCGXKNONJU-UHFFFAOYSA-N
- SMILES: O1COCC1COC(C(=C)C)=O
Computed Properties
- Exact Mass: 172.07356
- Monoisotopic Mass: 172.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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